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These application notes provide a detailed overview of the statistical analysis of data from the

C8 Health Project, a large-scale epidemiological study that investigated the health effects of

exposure to perfluorooctanoic acid (PFOA, or C8) in communities near the DuPont Washington

Works facility in West Virginia.[1][2][3] This document includes a summary of key quantitative

data, detailed experimental protocols for the methodologies employed, and visualizations of

relevant biological pathways and workflows.

Data Presentation
The C8 Health Project collected extensive data from approximately 69,000 participants

between 2005 and 2006.[1][2][3] This included demographic information, self-reported medical

diagnoses, clinical laboratory tests, and serum concentrations of ten perfluorocarbons (PFCs).

[1][2][4]

Participant Demographics and PFOA Exposure
The study population was predominantly white (>97%), with income and education levels lower

than the national average at the time.[5] The geometric mean serum PFOA concentration in the

C8 Health Project participants was 32.91 ng/mL, which is approximately 500% higher than

what was reported for the general U.S. population during a similar timeframe.[6][7]
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Perfluorocarbon

Geometric Mean Serum

Concentration (ng/mL) in C8

Health Project

Detection Rate (%)

PFOA (C8) 32.91 >97

PFOS

Not significantly elevated

compared to general

population

>97

PFHxS
Elevated by 39% compared to

general population
>97

PFNA
Elevated by 73% compared to

general population
>97

PFHxA ~50 ~50

PFHpA ~50 ~50

PFDA ~50 ~50

Table 1: Summary of Serum Perfluorocarbon Concentrations in the C8 Health Project

Population. Data sourced from Frisbee et al. (2009).[5][6][7]

Clinical Laboratory Findings
A comprehensive panel of clinical laboratory tests was performed on serum samples from over

65,000 participants.[5][8] The results of these tests were a critical component of the

subsequent epidemiological analyses conducted by the C8 Science Panel.
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Clinical Parameter Key Findings and Associations with PFOA

Lipids

A positive association was found between

serum PFOA levels and total cholesterol and

LDL cholesterol.[3]

Uric Acid
An association was observed between PFOA

and PFOS levels and uric acid concentrations.

Liver Enzymes

Some studies have suggested a link between

PFOA exposure and alterations in liver

enzymes.

Thyroid Hormones
The C8 Science Panel found a probable link

between C8 exposure and thyroid disease.[9]

Kidney Function
A probable link between C8 exposure and

kidney cancer was established.[9]

Table 2: Summary of Key Clinical Laboratory Findings and Associations with PFOA Exposure

from the C8 Health Project. Note that "probable link" is a legal and epidemiological

determination made by the C8 Science Panel based on the weight of evidence.[9][10]

Experimental Protocols
The methodologies employed in the C8 Health Project were designed to ensure high-quality

data collection and analysis from a large cohort.

Participant Recruitment and Data Collection
Objective: To enroll eligible individuals from contaminated water districts and collect

comprehensive health and demographic data.

Protocol:

Eligibility: Individuals who had lived, worked, or attended school for at least one year in one

of the six specified water districts with PFOA-contaminated drinking water were eligible to

participate.[5]
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Enrollment: Participants could register online or in person. An independent IT company

managed the informatics solutions to ensure data security.[5]

Data Collection Components:

Health Survey: A detailed questionnaire was administered to collect information on

demographics, medical history (self-reported diagnoses), and lifestyle factors.[4][11]

Anthropometric Measurements: Self-reported height and weight were collected.[4][11]

Blood Sample Collection: Venous blood samples were collected from consenting

participants.[4][11]

Medical Chart Review: For 18 specific medical diagnoses, medical records were reviewed

to validate the self-reported information.[5]

Serum Perfluorocarbon Analysis
Objective: To accurately quantify the serum concentrations of PFOA and other PFCs in

participant samples.

Protocol:

Laboratory: The primary laboratory for PFC analysis was Exygen Research Inc., which

utilized a high-throughput platform.

Methodology: The analytical method was a modification of a previously published protocol by

Flaherty et al. (2005) and involved protein precipitation extraction followed by reverse-phase

high-performance liquid chromatography/tandem mass spectrometry (HPLC-MS/MS).[5]

Instrumentation: A triple quadrupole mass spectrometer operating in selected reaction

monitoring (SRM) mode was used for detection.[5]

Quantification: Individual mass-to-charge (m/z) transitions were monitored for each of the 10

PFCs and a 13C-PFOA surrogate was used as an internal standard.[5] The lower limit of

quantification was 0.5 ng/mL.
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Clinical Laboratory Testing
Objective: To perform a wide range of clinical chemistry and hematology tests on participant

serum samples.

Protocol:

Laboratory: All clinical laboratory tests were performed by LabCorp Inc.[8]

Sample Handling: Blood samples were processed according to established protocols to yield

serum for analysis.[8]

Instrumentation and Assays: Standard, accredited clinical laboratory instrumentation and

assays were used for all tests.

Fasting Status: Participants were not required to provide a fasting blood sample. The time of

the last meal was recorded, with approximately 35-40% of participants having fasted for 6 or

more hours.[8]

Mandatory Visualizations
Signaling Pathway: PFOA and Peroxisome Proliferator-
Activated Receptor Alpha (PPARα)
While the C8 Health Project was an epidemiological study and did not directly investigate

molecular mechanisms in the participants, a significant body of research has explored the

biological pathways affected by PFOA. A primary target is the Peroxisome Proliferator-

Activated Receptor Alpha (PPARα), a nuclear receptor that plays a key role in lipid metabolism.

[1][4][12][13][14][15]
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Caption: PFOA activation of the PPARα signaling pathway.

Experimental Workflow: C8 Health Project Data
Collection and Analysis
The workflow for the C8 Health Project involved a systematic process from participant

enrollment to data analysis and the ultimate determination of probable health links.
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Caption: C8 Health Project experimental and analytical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10832095#statistical-analysis-of-data-from-the-c8-
health-project]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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